Cas no 54765-14-9 (2-(pyridin-2-yl)acetaldehyde)

2-(Pyridin-2-yl)acetaldehyde is a versatile heterocyclic aldehyde featuring a pyridine ring linked to an acetaldehyde functional group. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. Its reactive aldehyde group enables condensation, reduction, and nucleophilic addition reactions, while the pyridine moiety contributes to metal-binding properties, making it useful in catalysis and ligand design. The compound’s structural features facilitate the synthesis of biologically active molecules, including nitrogen-containing heterocycles. High purity grades ensure consistent performance in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity to oxidation and polymerization.

2-(pyridin-2-yl)acetaldehyde structure

Product Name:2-(pyridin-2-yl)acetaldehyde

CAS No:54765-14-9

MF:C₇H₇NO

MW:121.136581659317

MDL:MFCD10698157

CID:850447

PubChem ID:11715172

Update Time:2025-05-23

2-(pyridin-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-oxyethyl pyridine
- 2-(pyridin-2-yl)acetaldehyde
- 2-pyridin-2-ylacetaldehyde
- pyridine-2-acetaldehyde
- pyridineethanone
- AT34031
- BPBDVCVMDGMPEW-UHFFFAOYSA-N
- CS-0350330
- 54765-14-9
- 2-PYRIDINEACETALDEHYDE
- AKOS006303665
- EN300-1600811
- AB61426
- SCHEMBL248189
- MDL： MFCD10698157
- Inchi： 1S/C7H7NO/c9-6-4-7-3-1-2-5-8-7/h1-3,5-6H,4H2
- InChI Key： BPBDVCVMDGMPEW-UHFFFAOYSA-N
- SMILES： O=CCC1C=CC=CN=1

Computed Properties

Exact Mass: 121.05281
Monoisotopic Mass: 121.052763847g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 92.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 30Å²

Experimental Properties

PSA: 29.96

2-(pyridin-2-yl)acetaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1100956-250mg	2-(pyridin-2-yl)acetaldehyde	54765-14-9	95%	250mg	$595	2023-09-01
eNovation Chemicals LLC	Y1100956-500mg	2-(pyridin-2-yl)acetaldehyde	54765-14-9	95%	500mg	$665	2023-09-01
eNovation Chemicals LLC	Y1100956-1g	2-(pyridin-2-yl)acetaldehyde	54765-14-9	95%	1g	$885	2023-09-01
eNovation Chemicals LLC	Y1100956-2.5g	2-(pyridin-2-yl)acetaldehyde	54765-14-9	95%	2.5g	$1285	2023-09-01
Enamine	EN300-1600811-0.05g	2-(pyridin-2-yl)acetaldehyde	54765-14-9		0.05g	$996.0	2023-06-04
Enamine	EN300-1600811-0.1g	2-(pyridin-2-yl)acetaldehyde	54765-14-9		0.1g	$1043.0	2023-06-04
Enamine	EN300-1600811-0.25g	2-(pyridin-2-yl)acetaldehyde	54765-14-9		0.25g	$1090.0	2023-06-04
Enamine	EN300-1600811-0.5g	2-(pyridin-2-yl)acetaldehyde	54765-14-9		0.5g	$1137.0	2023-06-04
Enamine	EN300-1600811-1.0g	2-(pyridin-2-yl)acetaldehyde	54765-14-9		1g	$1185.0	2023-06-04
Enamine	EN300-1600811-2.5g	2-(pyridin-2-yl)acetaldehyde	54765-14-9		2.5g	$2324.0	2023-06-04